Cas no 2228200-64-2 (4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene)

• Product Name: 4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene
• CAS No: 2228200-64-2
• MF: C₁₂H₁₆F₃N
• MW: 231.257353782654
• CID: 6108340
• PubChem ID: 165699954
• Update Time: 2025-10-31

4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene
• EN300-1877479
• 2228200-64-2
• [4-amino-2-methyl-3-(trifluoromethyl)butan-2-yl]benzene

• Inchi： 1S/C12H16F3N/c1-11(2,9-6-4-3-5-7-9)10(8-16)12(13,14)15/h3-7,10H,8,16H2,1-2H3
• InChI Key： XYEBEVSTWYCYHF-UHFFFAOYSA-N
• SMILES： FC(C(CN)C(C)(C)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 231.12348400g/mol
• Monoisotopic Mass: 231.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene

Comprehensive Overview of 4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene (CAS No. 2228200-64-2)

4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene (CAS No. 2228200-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both amino and trifluoromethyl groups in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where trifluoromethylated compounds are known to enhance metabolic stability and bioavailability.

The compound's systematic name, 4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene, reflects its intricate structure, which combines a benzene ring with a branched aliphatic chain featuring a trifluoromethyl substituent. This combination is rare in natural products, making synthetic analogs like this one highly sought after for their ability to mimic or modulate biological targets. Recent studies have explored its role in the development of small-molecule inhibitors, particularly in oncology and neurology, where precision-targeted therapies are in high demand.

In the context of green chemistry and sustainable synthesis, CAS No. 2228200-64-2 has been evaluated for its compatibility with eco-friendly catalytic systems. The trifluoromethyl group is often incorporated to improve the lipophilicity of drug candidates, a feature that aligns with the pharmaceutical industry's push for optimized ADME properties (Absorption, Distribution, Metabolism, and Excretion). This has led to increased searches for "trifluoromethylation techniques" and "amino-alkylbenzene derivatives" in scientific databases.

Another area of interest is the compound's potential in material science. The 4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene structure could serve as a building block for advanced polymers or coatings with enhanced chemical resistance. Its fluorinated moiety is particularly valuable in designing materials for extreme environments, a topic frequently queried in engineering forums. Researchers are also investigating its utility in liquid crystal displays (LCDs), where fluorinated compounds are critical for achieving high-performance optoelectronic properties.

From a commercial perspective, the demand for CAS No. 2228200-64-2 is driven by its versatility. Suppliers and manufacturers highlight its use in high-value fine chemicals, often listing it under categories like "pharmaceutical intermediates" or "agrochemical precursors." Analytical methods for quantifying this compound, such as HPLC and GC-MS, are also widely discussed in quality control circles, reflecting the need for precise characterization in industrial settings.

In summary, 4-amino-2-methyl-3-(trifluoromethyl)butan-2-ylbenzene represents a convergence of multiple scientific disciplines. Its applications span from drug design to advanced materials, with ongoing research uncovering new potentials. As the scientific community continues to explore fluorine chemistry and functionalized aromatics, this compound is poised to remain a focal point in innovation-driven industries.